Cas no 653589-14-1 (tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate)

• Product Name: tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate
• CAS No: 653589-14-1
• MF: C₁₁H₁₇NO₄
• MW: 227.2569835186
• CID: 400049
• PubChem ID: 91987531
• Update Time: 2025-10-31

tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylic acid, 2-methyl-4,6-dioxo-, 1,1-dimethylethylester, (2S)-
• tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate
• F86213
• tert-Butyl (S)-2-methyl-4,6-dioxopiperidine-1-carboxylate
• (2S)-1-Boc-2-methyl-4,6-dioxo-piperidine
• MFCD30229319
• PS-19620
• SCHEMBL23902600
• TERT-BUTYL (2S)-2-METHYL-4,6-DIOXOPIPERIDINE-1-CARBOXYLATE
• 653589-14-1

• Inchi： 1S/C11H17NO4/c1-7-5-8(13)6-9(14)12(7)10(15)16-11(2,3)4/h7H,5-6H2,1-4H3/t7-/m0/s1
• InChI Key： UAPGGOOREDFMCD-ZETCQYMHSA-N
• SMILES： O(C(N1C(CC(C[C@@H]1C)=O)=O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 227.11581
• Monoisotopic Mass: 227.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 63.7Ų

Experimental Properties

• PSA: 63.68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate

tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No 653589-14-1, commonly referred to as tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and related industries. In this article, we will delve into the structural characteristics, synthesis methods, and recent advancements in the utilization of this compound.

tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate is a bicyclic structure with a piperidine ring system. The molecule features a tert-butyl group attached to the carboxylic acid moiety at position 1 of the piperidine ring. The stereochemistry at position 2 is S-configured, which plays a crucial role in determining the compound's biological activity and selectivity. The presence of two oxygen atoms at positions 4 and 6 of the piperidine ring introduces additional functional groups that enhance the molecule's reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate in medicinal chemistry. Researchers have explored its potential as a precursor for various bioactive compounds, including antibiotics and anti-inflammatory agents. The compound's ability to undergo a range of transformations, such as ring-opening reactions and esterifications, makes it an invaluable building block in organic synthesis.

The synthesis of tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate involves multi-step processes that require precise control over stereochemistry and reaction conditions. One common approach involves the use of chiral resolution techniques to obtain the desired enantiomer. The integration of modern catalytic methods has further streamlined the synthesis process, making it more efficient and scalable for industrial applications.

One of the most promising areas of research involving this compound is its application in drug delivery systems. Scientists have investigated its ability to act as a carrier for hydrophobic drugs, enhancing their solubility and bioavailability. Additionally, its role as an intermediate in the synthesis of complex natural products has been extensively documented in recent literature.

Another notable aspect of tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate is its involvement in agrochemicals development. Studies have shown that derivatives of this compound exhibit potent pesticidal activity against various agricultural pests. This finding underscores its potential as a sustainable alternative to conventional pesticides, aligning with global efforts to promote eco-friendly agricultural practices.

In conclusion, tert-butyl (2S)-2-methyl-4,6-dioxo-piperidine-1-carboxylate stands out as a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and reactivity make it an essential component in modern organic chemistry research. As ongoing studies continue to uncover new avenues for its utilization, this compound is poised to play an even more significant role in advancing scientific innovation.